Cas no 2098020-62-1 (1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol)

• Product Name: 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol
• CAS No: 2098020-62-1
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 5724502
• PubChem ID: 121214293
• Update Time: 2025-05-24

1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol
• starbld0014534
• 2098020-62-1
• AKOS026724800
• 2-(cyclopropylmethyl)-5-pyrazin-2-yl-1H-pyrazol-3-one
• F2198-6318
• 1H-Pyrazol-5-ol, 1-(cyclopropylmethyl)-3-(2-pyrazinyl)-

• Inchi： 1S/C11H12N4O/c16-11-5-9(10-6-12-3-4-13-10)14-15(11)7-8-1-2-8/h3-6,8,14H,1-2,7H2
• InChI Key： LILXPLRBVDCBEE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=NC=CN=2)NN1CC1CC1

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 432.5±45.0 °C(Predicted)
• pka: 8.00±0.50(Predicted)

Additional information on 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol

Comprehensive Overview of 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol (CAS No. 2098020-62-1)

The compound 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol (CAS No. 2098020-62-1) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyrazine ring with a pyrazole core, further modified by a cyclopropylmethyl substituent. This distinctive architecture positions it as a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent trends in medicinal chemistry highlight the growing demand for novel heterocyclic compounds with improved bioavailability and target specificity. The pyrazine-pyrazole hybrid structure of this compound aligns perfectly with these research priorities. Computational studies suggest that the cyclopropylmethyl group enhances metabolic stability while maintaining favorable physicochemical properties, making it an attractive candidate for further optimization.

From a synthetic chemistry perspective, the preparation of 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol involves innovative multi-step sequences that have become a focus area in modern organic synthesis. Researchers are particularly interested in developing more efficient routes to this scaffold, as evidenced by the increasing number of publications exploring pyrazole ring formation methodologies and pyrazine functionalization techniques.

The compound's potential applications extend beyond pharmaceuticals. In materials science, its conjugated system and hydrogen bonding capabilities make it interesting for developing organic electronic materials. This dual applicability in life sciences and materials research has made CAS No. 2098020-62-1 a subject of cross-disciplinary investigations.

Analytical characterization of 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol presents unique challenges and opportunities. Advanced techniques such as NMR crystallography and high-resolution mass spectrometry have been employed to fully elucidate its structural features. These studies have revealed interesting tautomeric behavior in solution, which has implications for its biological activity.

In the context of green chemistry, recent work has focused on developing more sustainable synthetic approaches to this compound. The use of microwave-assisted synthesis and continuous flow chemistry methods has shown promise in reducing reaction times and improving yields while minimizing environmental impact. These advancements address growing concerns about sustainable chemical production.

The intellectual property landscape surrounding 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol reflects its commercial potential. Several patent applications have emerged claiming novel derivatives and specific therapeutic applications, particularly in the areas of inflammatory diseases and metabolic disorders. This patent activity indicates strong industry interest in this chemical scaffold.

From a drug development perspective, the compound's ADME properties (Absorption, Distribution, Metabolism, and Excretion) have been the subject of preclinical investigations. Early results suggest favorable pharmacokinetic parameters, though further optimization may be required to enhance its drug-like characteristics. These studies are crucial for understanding its potential as a lead compound.

The rise of computational drug design has brought new attention to molecules like 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol. Molecular docking studies have predicted interesting interactions with various biological targets, particularly protein kinases. These in silico findings are driving experimental validation efforts in academic and industrial laboratories worldwide.

Quality control aspects of this compound are also receiving increased attention. Development of robust HPLC methods for purity analysis and the establishment of comprehensive specification standards are active areas of research. These efforts are essential for ensuring reproducible results in biological testing and eventual pharmaceutical applications.

In the broader context of chemical biology, 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol serves as an important tool compound for studying protein-ligand interactions. Its well-defined structure and synthetic accessibility make it valuable for structure-activity relationship studies and medicinal chemistry optimization programs.

The compound's stability under various conditions has been systematically investigated. These studies are particularly relevant for formulation development and storage considerations. Results indicate that proper handling and storage conditions can maintain the integrity of CAS No. 2098020-62-1 for extended periods, an important factor for research continuity.

Emerging applications in chemical biology probes have expanded the utility of this compound beyond traditional drug discovery. Researchers are exploring its use as a molecular tag or as part of bifunctional compounds for target identification and validation studies. These innovative applications demonstrate the versatility of this chemical scaffold.

As the field of personalized medicine advances, compounds like 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-ol are gaining attention for their potential in targeted therapies. The ability to modify its structure while maintaining core pharmacophoric features makes it particularly adaptable to precision medicine approaches.

The scientific literature surrounding this compound continues to grow, with new publications appearing regularly in high-impact journals. This sustained research interest underscores the importance of 2098020-62-1 in contemporary chemical and pharmaceutical research, and suggests that its full potential is yet to be realized.